![molecular formula C16H34O B146857 Dioctyl ether CAS No. 629-82-3](/img/structure/B146857.png)
Dioctyl ether
Overview
Description
Dioctyl ether, also known as diethyl ether or ethoxyethane, is an organic compound commonly used as a solvent in a variety of laboratory and industrial applications. It is a colorless liquid with a characteristic odor and a boiling point of 34.6°C. It is highly flammable and toxic, and has a low flash point, making it a hazardous material to handle and store.
Scientific Research Applications
Catalytic Applications : Dioctyl ether has been used in catalytic processes. For example, it reacts with acid chlorides in the presence of metal halides to yield esters and chlorooctane, highlighting its potential in organic synthesis (Guo et al., 2001).
Surfactant Synthesis : It serves as a precursor for producing surfactants. Glycerol octyl and dioctyl ethers, when reacted with sulfur trioxide, form ether sulfates, useful in detergents and cosmetics (Gruber et al., 1993).
Metabolic Studies : Studies on Acinetobacter species have shown that this compound can be metabolized into specific ether acids, indicating its potential use in studying microbial processes (Modrzakowski et al., 1977).
Catalytic Reduction Research : Research on the direct synthesis of this compound from 1,2-octanediol using catalytic reduction has been conducted, demonstrating its application in chemical production (Nakagawa et al., 2020).
Biomass-Derived Chemicals : this compound has been synthesized from biomass-derived furfural and acetone, highlighting its role in sustainable chemistry and renewable resources (Julis & Leitner, 2012).
Thermal Properties : Studies on the thermal conductivity and density of ethers, including this compound, provide insights into their physical properties under different temperatures and pressures (Safarov & Madzhidov, 1992).
Plasticizer Research : Research has been conducted on the use of this compound as a non-toxic plasticizer in poly(vinyl chloride) materials, emphasizing its potential in safer, sustainable plastic production (Li et al., 2020).
Surfactant Synthesis Studies : The synthesis of dioctyl glycerol ether sulfate, a surfactant, from glycerol highlights its use in producing surface-active agents (Quanping, 2012).
Mechanism of Action
Dioctyl ether is classified as an emollient stool softener, belonging to the class of surfactant laxatives . It functions by reducing the surface tension of the oil and water interface of the stool, thereby facilitating the passage of water and lipids into the stool mass . This action helps to soften the stool and make it easier to pass .
Future Directions
The synthesis of Dioctyl ether from biomass-derived platform chemicals opens a general strategy for the synthesis of medium-chain-length alcohols from carbohydrate feedstock . This could potentially lead to more sustainable and environmentally friendly methods of producing this compound and similar compounds in the future .
properties
IUPAC Name |
1-octoxyoctane | |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34O/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3-16H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKJOXAZJBOMXID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34O | |
Record name | DI-N-OCTYL ETHER | |
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DSSTOX Substance ID |
DTXSID20862324 | |
Record name | Dicaprylyl ether | |
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Molecular Weight |
242.44 g/mol | |
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Physical Description |
Di-n-octyl ether is a liquid. (NTP, 1992), Liquid, Liquid; [CAMEO] Clear colorless liquid; [MSDSonline] | |
Record name | DI-N-OCTYL ETHER | |
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Record name | Octane, 1,1'-oxybis- | |
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Record name | Dioctyl ether | |
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Boiling Point |
572 °F at 760 mmHg (NTP, 1992) | |
Record name | DI-N-OCTYL ETHER | |
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Flash Point |
greater than 212 °F (NTP, 1992) | |
Record name | DI-N-OCTYL ETHER | |
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Density |
0.82 (NTP, 1992) - Less dense than water; will float | |
Record name | DI-N-OCTYL ETHER | |
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Vapor Density |
8.36 (NTP, 1992) - Heavier than air; will sink (Relative to Air) | |
Record name | DI-N-OCTYL ETHER | |
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CAS RN |
629-82-3 | |
Record name | DI-N-OCTYL ETHER | |
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Record name | Octyl ether | |
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Record name | Dicaprylyl ether | |
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Record name | Dioctyl ether | |
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Record name | Dioctyl ether | |
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Record name | Dioctyl ether | |
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Record name | DICAPRYLYL ETHER | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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